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Compound of Interest

Compound Name: Batimastat

Cat. No.: B1663600 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Batimastat (also known as BB-94) is a potent, broad-spectrum inhibitor of matrix

metalloproteinases (MMPs). It is a synthetic, polypeptide-like compound containing a

hydroxamate moiety that chelates the zinc ion in the active site of MMPs. Batimastat has

demonstrated anti-proliferative, anti-invasive, and anti-metastatic activities in various cancer

models, making it a valuable tool in cancer research. This document provides a detailed

protocol for the preparation of Batimastat stock solutions in Dimethyl Sulfoxide (DMSO) for in

vitro and in vivo research applications.

Quantitative Data Summary
For ease of reference, the key quantitative properties of Batimastat are summarized in the

table below.
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Property Value Source(s)

Molecular Weight 477.64 g/mol

CAS Number 130370-60-4

Chemical Formula C₂₃H₃₁N₃O₄S₂

Purity ≥98% (HPLC)

Solubility in DMSO
≥23.88 mg/mL to 96 mg/mL

(≥50 mM to 200.98 mM)

Insolubility Insoluble in water and ethanol

Storage of Powder -20°C for up to 3 years

Storage of DMSO Stock
-20°C for up to 1 year; -80°C

for up to 2 years

Experimental Protocol: Preparation of a 10 mM
Batimastat Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Batimastat in DMSO.

Adjustments can be made to prepare solutions of different concentrations based on the

solubility data provided above.

Materials:

Batimastat powder (purity ≥98%)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Batimastat powder to room

temperature to prevent condensation of moisture.

Weighing Batimastat: Accurately weigh the desired amount of Batimastat powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.78 mg of Batimastat
(Molecular Weight = 477.64 g/mol ).

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Mass = 0.010 mol/L x 0.001 L x 477.64 g/mol x 1000 mg/g = 4.7764 mg

Dissolution in DMSO:

Add the weighed Batimastat powder to a sterile microcentrifuge tube.

Add the calculated volume of fresh DMSO. For a 10 mM solution with 4.78 mg of

Batimastat, add 1 mL of DMSO.

Cap the tube tightly.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Gentle warming to 37°C for a short period (e.g., 10 minutes) can also aid in solubilization.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C or -80°C. Stock solutions are stable for up to one year at -20°C

and up to two years at -80°C.

It is recommended to use the solution soon after preparation and to avoid long-term

storage if possible.

Safety Precautions:

Handle Batimastat and DMSO in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Refer to the Safety Data Sheet (SDS) for Batimastat and DMSO for detailed safety

information.

Visualization of Batimastat's Mechanism of Action
Batimastat functions by inhibiting Matrix Metalloproteinases (MMPs), which are key enzymes

involved in the degradation of the extracellular matrix (ECM). This process is crucial in

physiological events like tissue remodeling and in pathological conditions such as tumor

invasion and metastasis. The diagram below illustrates the inhibitory action of Batimastat on

the MMP-mediated degradation of the ECM.
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Inhibition of MMP-Mediated ECM Degradation by Batimastat
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Caption: Batimastat inhibits active MMPs, preventing ECM degradation.

The following diagram provides a logical workflow for the preparation of a Batimastat stock

solution.
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Workflow for Preparing Batimastat Stock Solution
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Caption: Step-by-step workflow for Batimastat stock solution preparation.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Batimastat Stock Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663600#protocol-for-preparing-batimastat-stock-
solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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